Cas no 117517-20-1 (Inosine,3'-deoxy-3'-fluoro- (9CI))

Inosine,3'-deoxy-3'-fluoro- (9CI) structure
117517-20-1 structure
Product Name:Inosine,3'-deoxy-3'-fluoro- (9CI)
CAS No:117517-20-1
MF:C10H11FN4O4
MW:270.217145204544
CID:171796
PubChem ID:135503550
Update Time:2025-04-19

Inosine,3'-deoxy-3'-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Inosine,3'-deoxy-3'-fluoro- (9CI)
    • 3'-deoxy-3'-fluoroinosine
    • Inosine, 3'-deoxy-3'-fluoro-
    • 9-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purin-6-one
    • 3/'-deoxy-3/'-fluoroinosine
    • A854563
    • DTXSID80922453
    • F86944
    • SCHEMBL6687858
    • CHEMBL4869277
    • 9-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one
    • 117517-20-1
    • 9-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
    • 3'-Fluoro-3'-deoxyinosine
    • 9-(3-Deoxy-3-fluoropentofuranosyl)-9H-purin-6-ol
    • 9-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-9H-purin-6-ol
    • 9-((2R,3S,4S,5R)-4-Fluoro-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-ol
    • SCHEMBL21063147
    • Inchi: 1S/C10H11FN4O4/c11-5-4(1-16)19-10(7(5)17)15-3-14-6-8(15)12-2-13-9(6)18/h2-5,7,10,16-17H,1H2,(H,12,13,18)/t4-,5-,7-,10-/m1/s1
    • InChI Key: POYFYFKHABGRAR-QYYRPYCUSA-N
    • SMILES: F[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=NC2C(NC=NC1=2)=O

Computed Properties

  • Exact Mass: 270.07653
  • Monoisotopic Mass: 270.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.6
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Density: 2.01
  • Boiling Point: 682.1°Cat760mmHg
  • Flash Point: 366.3°C
  • Refractive Index: 1.809
  • PSA: 108.97
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